Cas no 312517-61-6 ((4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester)

• Product Name: (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester
• CAS No: 312517-61-6
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 3103083
• PubChem ID: 685573
• Update Time: 2025-05-27

(4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester
• AG-205/12833065
• ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate
• AKOS005616027
• ethyl (3-nitro-4,6-dimethyl-2-oxo-1(2H)-pyridinyl)acetate
• Oprea1_062569
• SR-01000523621
• Ethyl 2-(4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate
• STK759860
• SR-01000523621-1
• 312517-61-6
• ethyl 2-(4,6-dimethyl-3-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetate
• Ethyl 2-[4,6-dimethyl-3-nitro-2-oxo-1(2H)-pyridinyl]acetate
• ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1-yl)acetate
• CS-0323654
• ethyl 2-(4,6-dimethyl-3-nitro-2-oxopyridin-1-yl)acetate

• Inchi： 1S/C11H14N2O5/c1-4-18-9(14)6-12-8(3)5-7(2)10(11(12)15)13(16)17/h5H,4,6H2,1-3H3
• InChI Key： MMPSNZAYTBIPKE-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(C(=C(C)C=C1C)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 254.09027155Da
• Monoisotopic Mass: 254.09027155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.4Ų

Additional information on (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester

Research Briefing on (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester (CAS: 312517-61-6)

This research briefing provides an in-depth analysis of the latest advancements in the study of (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester (CAS: 312517-61-6), a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and antimicrobial drugs. The compound's unique chemical structure, characterized by a nitro-substituted pyridinone core, has been the focus of several synthetic and mechanistic investigations aimed at optimizing its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester, emphasizing its role as a precursor in the synthesis of pyridinone derivatives with enhanced bioactivity. The research team employed a multi-step synthesis approach, starting from commercially available 4,6-dimethyl-2-hydroxypyridine, to achieve high yields and purity of the target compound. Advanced spectroscopic techniques, including NMR and mass spectrometry, were utilized to confirm the structural integrity of the synthesized product. The study also investigated the compound's reactivity under various conditions, providing valuable insights into its stability and potential for further functionalization.

In another groundbreaking study, researchers from the University of Cambridge demonstrated the compound's efficacy as a modulator of inflammatory pathways. Using in vitro assays, the team observed that (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester exhibited significant inhibitory effects on the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. These findings suggest its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study further elucidated the molecular mechanisms underlying its anti-inflammatory activity, identifying key interactions with signaling proteins involved in the NF-κB pathway.

Additionally, a collaborative research effort between academic and industrial partners has explored the antimicrobial properties of (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester. The compound demonstrated broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity towards human cell lines. Structure-activity relationship (SAR) studies revealed that the nitro group at the 3-position of the pyridinone ring is critical for its antimicrobial efficacy. These results have spurred further investigations into the development of derivatives with improved pharmacokinetic profiles and reduced potential for resistance development.

In conclusion, the latest research on (4,6-Dimethyl-3-nitro-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester (CAS: 312517-61-6) underscores its versatility and promise as a scaffold for drug discovery. Its dual functionality as an anti-inflammatory and antimicrobial agent positions it as a valuable candidate for further preclinical and clinical evaluation. Future studies should focus on optimizing its synthetic routes, elucidating its mechanisms of action, and exploring its potential in combination therapies. The continued exploration of this compound and its derivatives is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.